Cas no 2413887-32-6 (tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate
• CAS No: 2413887-32-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5675477
• PubChem ID: 165777117
• Update Time: 2025-06-11

tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665835
• 2413887-32-6
• tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate

• Inchi： 1S/C13H20N2O3/c1-10-5-6-14-11(9-10)15(7-8-16)12(17)18-13(2,3)4/h5-6,9,16H,7-8H2,1-4H3
• InChI Key： UWDXPYNCPDUGHY-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=C(C)C=CN=1)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate

Introduction to Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate (CAS No. 2413887-32-6)

Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2413887-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the hydroxyethyl moiety introduces a hydrophilic region, enhancing water solubility and potentially facilitating interactions with biological targets. The 4-methylpyridin-2-yl substituent is particularly noteworthy, as pyridine derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in pharmaceutical research have highlighted the importance of carbamate-based compounds in the development of novel therapeutics. For instance, studies have demonstrated that carbamates can serve as effective inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural features of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate make it a promising candidate for further investigation in this context.

In particular, the 4-methylpyridin-2-yl group has been shown to enhance binding affinity to certain protein targets, making it a valuable scaffold for drug design. This characteristic has been exploited in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in signal transduction pathways. Furthermore, the hydroxyethyl group can participate in hydrogen bonding interactions, which is crucial for optimizing binding affinity and selectivity.

The synthesis of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tert-butyl group is typically introduced via tert-butylating agents, while the pyridine ring is often incorporated through condensation reactions with appropriate pyridine derivatives. The hydroxyethyl functionality is commonly added through nucleophilic substitution or etherification reactions.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. For example, preclinical studies have suggested that derivatives of carbamates may exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is implicated in conditions like glaucoma and altitude sickness. The structural flexibility of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool for medicinal chemists.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of this compound with potential biological targets. These studies have revealed that the tert-butyl group and the 4-methylpyridin-2-yl moiety play critical roles in stabilizing interactions with protein active sites. Additionally, the hydroxyethyl group has been identified as a key residue for hydrogen bonding interactions, which are essential for achieving high affinity binding.

The pharmacokinetic properties of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate are also of considerable interest. In vitro studies have demonstrated that this compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Furthermore, preliminary data suggest that it undergoes slow metabolic degradation, potentially allowing for prolonged half-life and improved bioavailability.

Future research directions may focus on exploring the therapeutic potential of this compound in vivo. Animal models have been employed to assess its efficacy and safety profiles in conditions such as inflammation and neurodegeneration. The ability to modify specific functional groups within its structure offers a pathway to develop analogs with enhanced pharmacological properties.

The industrial significance of Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate cannot be overstated. As pharmaceutical companies continue to seek innovative compounds for drug development, intermediates like this one play a crucial role in streamlining synthetic routes and improving overall efficiency. The demand for high-quality starting materials has led to advancements in synthetic methodologies that enhance yield and reduce environmental impact.

In conclusion,Tert-butyl N-(2-hydroxyethyl)-N-(4-methylpyridin-2-yl)carbamate (CAS No. 2413887-32-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug design. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of novel therapeutics that address unmet medical needs.